(5-Chloro-1,3-dimethylpyrazol-4-YL)methyl 6-fluoropyridine-3-carboxylate

• IUPAC Name: (5-chloro-1,3-dimethylpyrazol-4-yl)methyl 6-fluoropyridine-3-carboxylate
• InChI: InChI=1S/C12H11ClFN3O2/c1-7-9(11(13)17(2)16-7)6-19-12(18)8-3-4-10(14)15-5-8/h3-5H,6H2,1-2H3
• InChI Key: ZTZBNZXKXYUWDQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1COC(=O)C2=CN=C(C=C2)F)Cl)C
• Molecular Formula: C12H11ClFN3O2
• Molecular Weight: 283.68 g/mol

Description

(5-Chloro-1,3-dimethylpyrazol-4-YL)methyl 6-fluoropyridine-3-carboxylate is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is a pyrazole derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been extensively studied.

Scientific Research Applications

Synthesis and Structural Characterization

Compounds related to "(5-Chloro-1,3-dimethylpyrazol-4-YL)methyl 6-fluoropyridine-3-carboxylate" are synthesized through various chemical processes. For instance, the synthesis of 3-amino-4-fluoropyrazoles involves the monofluorination of β-methylthio-β-enaminoketones followed by condensation with different hydrazines. This process yields fluorinated pyrazoles with additional functional groups, allowing further functionalization and illustrating their significance as building blocks in medicinal chemistry (Surmont et al., 2011).

Medicinal Chemistry Applications

Compounds bearing the pyrazole and fluoropyridine moieties have shown potential as antimicrobial and anticancer agents. A series of novel pyrazole derivatives have been synthesized and evaluated for their in vitro antimicrobial and anticancer activity. Among these, certain compounds exhibited higher anticancer activity than the reference drug, doxorubicin, highlighting their potential in therapeutic applications (Hafez et al., 2016).

Organic Synthesis and Chemical Properties

Research into the synthesis and properties of fluorinated compounds, such as the development of fluoroalkyl amino reagents for introducing the fluoro(trifluoromethoxy)methyl group onto arenes and heterocycles, demonstrates the utility of these chemicals in creating complex molecular structures. These compounds serve as important building blocks for medicinal and agricultural chemistry, underlining the broad applicability of fluorinated pyrazoles in scientific research (Schmitt et al., 2017).